Cas no 2227885-55-2 (rac-(1R,2R)-2-(2-methoxy-5-nitrophenyl)cyclopropane-1-carboxylic acid)

• Product Name: rac-(1R,2R)-2-(2-methoxy-5-nitrophenyl)cyclopropane-1-carboxylic acid
• CAS No: 2227885-55-2
• MF: C₁₁H₁₁NO₅
• MW: 237.208743333817
• CID: 6429604
• PubChem ID: 165829209
• Update Time: 2025-09-27

rac-(1R,2R)-2-(2-methoxy-5-nitrophenyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2R)-2-(2-methoxy-5-nitrophenyl)cyclopropane-1-carboxylic acid
• EN300-1730447
• 2227885-55-2

• Inchi： 1S/C11H11NO5/c1-17-10-3-2-6(12(15)16)4-8(10)7-5-9(7)11(13)14/h2-4,7,9H,5H2,1H3,(H,13,14)/t7-,9+/m0/s1
• InChI Key： BGWDWWWKJSRWAA-IONNQARKSA-N
• SMILES： OC([C@@H]1C[C@H]1C1C=C(C=CC=1OC)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 237.06372245g/mol
• Monoisotopic Mass: 237.06372245g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 92.4Ų

Additional information on rac-(1R,2R)-2-(2-methoxy-5-nitrophenyl)cyclopropane-1-carboxylic acid

Research Brief on rac-(1R,2R)-2-(2-methoxy-5-nitrophenyl)cyclopropane-1-carboxylic acid (CAS: 2227885-55-2)

The compound rac-(1R,2R)-2-(2-methoxy-5-nitrophenyl)cyclopropane-1-carboxylic acid (CAS: 2227885-55-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and implications for drug development.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of more complex molecules with potential pharmacological properties. The cyclopropane ring, coupled with the nitro and methoxy functional groups, provides a versatile scaffold for further chemical modifications. Researchers have explored its utility in the development of enzyme inhibitors, particularly targeting inflammatory pathways and oxidative stress-related diseases.

In a 2023 study published in the Journal of Medicinal Chemistry, the enantioselective synthesis of this compound was optimized to improve yield and purity. The study demonstrated that the (1R,2R) enantiomer exhibits superior binding affinity to certain protein targets compared to its (1S,2S) counterpart. This finding underscores the importance of stereochemistry in the design of biologically active molecules.

Another significant advancement was reported in a preprint from Bioorganic & Medicinal Chemistry Letters, where rac-(1R,2R)-2-(2-methoxy-5-nitrophenyl)cyclopropane-1-carboxylic acid was used as a precursor for the development of novel COX-2 inhibitors. The study revealed that derivatives of this compound showed promising anti-inflammatory activity in vitro, with minimal cytotoxicity, suggesting potential for further preclinical evaluation.

Ongoing research is also investigating the compound's potential in neurodegenerative diseases. Preliminary data from a collaborative study between academic and industry researchers indicate that certain analogs of this molecule can modulate amyloid aggregation, a key pathological feature of Alzheimer's disease. These findings, though preliminary, open new avenues for therapeutic intervention.

In conclusion, rac-(1R,2R)-2-(2-methoxy-5-nitrophenyl)cyclopropane-1-carboxylic acid represents a versatile and promising scaffold in medicinal chemistry. Its unique structural attributes and demonstrated biological activities make it a valuable candidate for further research and development. Future studies should focus on optimizing its pharmacokinetic properties and exploring its therapeutic potential in various disease models.